Dicirenone
Overview
Description
Dicirenone (also known as SC-26304 or 7α-carboxyisopropylspirolactone) is a synthetic, steroidal antimineralocorticoid of the spirolactone group . It was developed as a diuretic and antihypertensive agent but was never marketed . It was synthesized and assayed in 1974 . Similar to other spirolactones like spironolactone, dicirenone also possesses antiandrogen activity, albeit with relatively reduced affinity .
Molecular Structure Analysis
Dicirenone has a molecular formula of C26H36O5 . The IUPAC name for Dicirenone is propan-2-yl (7R,8R,9S,10R,13S,14S,17R)-10,13-dimethyl-3,5’-dioxospiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,2’-oxolane]-7-carboxylate . The molecular weight of Dicirenone is 428.6 g/mol .Physical And Chemical Properties Analysis
Dicirenone has a molecular weight of 428.6 g/mol . The IUPAC name for Dicirenone is propan-2-yl (7R,8R,9S,10R,13S,14S,17R)-10,13-dimethyl-3,5’-dioxospiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,2’-oxolane]-7-carboxylate .Scientific Research Applications
Antimineralocorticoid
Dicirenone is a synthetic, steroidal antimineralocorticoid of the spirolactone group . Antimineralocorticoids are a class of drugs that block the effects of aldosterone on mineralocorticoid receptors. They are often used as diuretics and can be beneficial in the treatment of heart failure, liver cirrhosis, and kidney disease .
Antihypertensive Agent
Dicirenone was also developed as an antihypertensive agent . Antihypertensive agents are medications that lower blood pressure. They are used in the treatment of high blood pressure (hypertension) to prevent complications such as stroke and myocardial infarction .
Aldosterone Antagonist
According to the KEGG database, Dicirenone is classified as an Aldosterone antagonist . Aldosterone antagonists are drugs that block the effects of aldosterone, a hormone that can increase the reabsorption of sodium and water and the release of potassium in the kidneys. This can lead to lower blood pressure and a reduction in fluid around the heart .
Cardiovascular Agent
Dicirenone is also classified as a cardiovascular agent . Cardiovascular agents are medicines that are used to treat medical conditions associated with the heart or the circulatory system .
Antiandrogen Activity
Similar to other spirolactones like spironolactone, dicirenone also possesses antiandrogen activity, albeit with relatively reduced affinity . Antiandrogens are substances that inhibit the biological effects of androgens, male sex hormones, in the body. They can be used in the treatment of diseases such as prostate cancer or in hormone therapy for transgender women .
Mechanism of Action
Target of Action
Dicirenone primarily targets the Mineralocorticoid Receptor (MR) . The MR is a receptor that binds mineralocorticoids, such as aldosterone, and plays a crucial role in regulating salt and water balance in the body .
Mode of Action
Dicirenone acts as an aldosterone antagonist . It inhibits the effects of aldosterone on urinary K+:Na+ ratios and the binding of aldosterone to renal cytoplasmic and nuclear receptors . This means that Dicirenone prevents aldosterone from binding to its receptor, thereby blocking its action .
Biochemical Pathways
The primary biochemical pathway affected by Dicirenone is the aldosterone-regulated sodium reabsorption pathway . By blocking the action of aldosterone, Dicirenone disrupts this pathway, leading to changes in the balance of sodium and potassium in the body .
Pharmacokinetics
It is known that dicirenone is administered orally
Result of Action
The primary result of Dicirenone’s action is the inhibition of aldosterone’s effects . This leads to changes in the urinary K+:Na+ ratios and blocks the action of aldosterone on Na-K ATPase . This can have various effects on the body, including acting as a diuretic and antihypertensive agent .
Safety and Hazards
According to the safety data sheet, it is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye when handling Dicirenone . Use of personal protective equipment and chemical impermeable gloves is recommended . In case of accidental release, it is advised to ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
propan-2-yl (7R,8R,9S,10R,13S,14S,17R)-10,13-dimethyl-3,5'-dioxospiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,2'-oxolane]-7-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H36O5/c1-15(2)30-23(29)18-14-16-13-17(27)5-9-24(16,3)19-6-10-25(4)20(22(18)19)7-11-26(25)12-8-21(28)31-26/h13,15,18-20,22H,5-12,14H2,1-4H3/t18-,19+,20+,22-,24+,25+,26-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUVPAYPBMZMHJO-IMNLCBETSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)C1CC2=CC(=O)CCC2(C3C1C4CCC5(C4(CC3)C)CCC(=O)O5)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)OC(=O)[C@@H]1CC2=CC(=O)CC[C@@]2([C@@H]3[C@@H]1[C@@H]4CC[C@]5([C@]4(CC3)C)CCC(=O)O5)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H36O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101023456 | |
Record name | 3-(3-Oxo-7alpha-carboxyisopropyl-17beta-hydroxy-4-androstene-17alpha yl)propionic acid gamma lactone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101023456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
428.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Dicirenone | |
CAS RN |
41020-79-5 | |
Record name | Dicirenone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41020-79-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dicirenone [USAN:INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041020795 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-(3-Oxo-7alpha-carboxyisopropyl-17beta-hydroxy-4-androstene-17alpha yl)propionic acid gamma lactone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101023456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | DICIRENONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M8K306YKSX | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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